Cas no 31767-13-2 ( )

  structure
  structure
Product Name: 
CAS No:31767-13-2
MF:C3H5NO3
MW:103.076700925827
CID:916621
PubChem ID:6821651
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • methyl (2E)-2-hydroxyiminoacetate
    • 2-formylamino-benzoic acid methyl ester
    • Benzoic acid, 2-(formylamino)-, methyl ester
    • methyl
    • Methyl 2-(formylamino)benzoate
    • methyl 2-(hex-1-ynyl)benzoate
    • methyl 2-(hydroxyimino)acetate
    • methyl 2-hex-1-yn-1-ylbenzoate
    • methyl 2-hex-1-ynyl benzoate
    • methyl 2-hydroxyiminoacetate
    • methyl glyoxylate oxime
    • Methyl N-formylanthranilate
    • Methyl-N-formyl-anthranilat
    • N-formylanthranilic acid methyl ester
    • N-Formyl-anthranilsaeure-methylester
    • SCHEMBL135029
    • methyl oximinoacetate
    • 31767-13-2
    • DTXSID801346293
    • SCHEMBL6064664
    • (methoxycarbonyl)nitrone
    •  
    • Inchi: 1S/C3H5NO3/c1-7-3(5)2-4-6/h2,6H,1H3
    • InChI Key: FOOPJRSDKYBEGG-UHFFFAOYSA-N
    • SMILES: O(C)C(C=NO)=O

Computed Properties

  • Exact Mass: 103.02695
  • Monoisotopic Mass: 103.027
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 2
  • Complexity: 88.2
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • Topological Polar Surface Area: 58.9A^2
  • XLogP3: 0.8

Experimental Properties

  • Density: 1.209
  • Boiling Point: 187.758°C at 760 mmHg
  • Flash Point: 67.354°C
  • Refractive Index: 1.437
  • PSA: 58.89
  • LogP: -0.38060
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